Cas no 74571-82-7 (3-Bromo-2,6-dimethylphenol)

• Product Name: 3-Bromo-2,6-dimethylphenol
• CAS No: 74571-82-7
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 5006457
• Update Time: 2025-04-24

3-Bromo-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,6-dimethylphenol
• bromo-2,6-dimethylphenol
• 3-Bromo-2,6-dimethylphenol

• Inchi： 1S/C8H9BrO/c1-5-3-4-7(9)6(2)8(5)10/h3-4,10H,1-2H3
• InChI Key： KURYSGAJGBZRCC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 3-Bromo-2,6-dimethylphenol

3-Bromo-2,6-Dimethylphenol (CAS No: 74571-82-7)

3-Bromo-2,6-dimethylphenol, also known as o-bromo-p-xyleneol, is a versatile aromatic compound with the CAS number 74571-82-7. This compound is widely recognized in the chemical industry for its unique properties and applications in various fields such as pharmaceuticals, agrochemicals, and material sciences. The structure of 3-bromo-2,6-dimethylphenol consists of a phenol ring substituted with bromine at the 3-position and methyl groups at the 2 and 6 positions, making it a valuable intermediate in organic synthesis.

The synthesis of 3-bromo-2,6-dimethylphenol typically involves electrophilic substitution reactions on the phenolic ring. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing environmental impact and improving yield. Researchers have explored the use of palladium catalysts for bromination reactions, which has shown promising results in terms of reaction efficiency and product purity.

In terms of applications, 3-bromo-2,6-dimethylphenol is extensively used as an intermediate in the production of biologically active compounds. For instance, it serves as a key precursor in the synthesis of certain antibiotics and antiviral agents due to its ability to undergo various nucleophilic aromatic substitutions and coupling reactions. Recent studies have highlighted its role in the development of novel anti-inflammatory drugs, where its bromine substituent plays a critical role in modulating pharmacokinetic properties.

The physical properties of 3-bromo-2,6-dimethylphenol are well-documented, with a melting point of approximately 105°C and a boiling point around 190°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions that require precise control over reaction conditions.

In the field of material sciences, 3-bromo-2,6-dimethylphenol has been explored as a building block for advanced polymers and materials with tailored electronic properties. Recent research has focused on its application in the synthesis of conductive polymers for use in flexible electronics and energy storage devices.

The environmental impact of 3-bromo-2,6-dimethylphenol has also been a topic of interest among researchers. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it relatively safe for industrial use when proper waste management practices are followed.

In conclusion, 3-bromo-2,6-dimethylphenol, with its unique structure and versatile properties, continues to be an essential compound in various chemical industries. Ongoing research into its synthesis methods and applications ensures that this compound remains at the forefront of innovation in organic chemistry.